Cas no 648891-38-7 (4-Isoxazolecarboxamide,5-(hydroxymethyl)-3-methyl-N-[4-(trifluoromethyl)phenyl]-)

• Product Name: 4-Isoxazolecarboxamide,5-(hydroxymethyl)-3-methyl-N-[4-(trifluoromethyl)phenyl]-
• CAS No: 648891-38-7
• MF: C₁₃H₁₁F₃N₂O₃
• MW: 300.233253717422
• CID: 413462
• Update Time: 2024-01-29

4-Isoxazolecarboxamide,5-(hydroxymethyl)-3-methyl-N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide,5-(hydroxymethyl)-3-methyl-N-[4-(trifluoromethyl)phenyl]-
• 4-Isoxazolecarboxamide, 5-(hydroxymethyl)-3-methyl-N-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C13H11F3N2O3/c1-7-11(10(6-19)21-18-7)12(20)17-9-4-2-8(3-5-9)13(14,15)16/h2-5,19H,6H2,1H3,(H,17,20)
• InChI Key： XYZKLENJONBDMX-UHFFFAOYSA-N
• SMILES： O1C(CO)=C(C(NC2=CC=C(C(F)(F)F)C=C2)=O)C(C)=N1

Computed Properties

• Exact Mass: 300.07223

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• Boiling Point: 374.0±42.0 °C(Predicted)
• PSA: 75.36
• pka: 11.51±0.70(Predicted)